Cas no 2228541-90-8 (3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine
• CAS No: 2228541-90-8
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 5786956
• PubChem ID: 165868018
• Update Time: 2025-05-27

3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine
• EN300-1959553
• 2228541-90-8
• 3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)10-8(3-1-6-16-10)7-9-4-2-5-15-9/h1,3,6,9,15H,2,4-5,7H2
• InChI Key： FLZWVKCGGNSFDW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)CC1CCCN1)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine (CAS No. 2228541-90-8)

3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine (CAS No. 2228541-90-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a pyrrolidine moiety and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2228541-90-8 serves as a critical identifier for researchers and regulatory bodies.

The compound's pyrrolidin-2-ylmethyl side chain enhances its binding affinity to biological targets, particularly in central nervous system (CNS) drug development. Recent studies highlight its potential in modulating neurotransmitter receptors, aligning with the growing demand for novel neurological therapeutics. The trifluoromethyl group contributes to metabolic stability—a key consideration in modern medicinal chemistry optimization strategies.

In agrochemical applications, 3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine demonstrates promise as a scaffold for crop protection agents. The fluorine atoms improve lipophilicity, enhancing membrane penetration in pest control formulations. This aligns with industry trends toward sustainable agriculture chemicals with reduced environmental persistence.

Synthetic methodologies for this compound often involve Pd-catalyzed cross-coupling or reductive amination techniques. A 2023 study published in Advanced Synthesis & Catalysis detailed an optimized route using chiral auxiliaries to achieve enantiomeric purity—a critical factor for pharmaceutical intermediates. Researchers are particularly interested in its structure-activity relationships (SAR) when incorporated into larger molecular architectures.

The compound's physicochemical properties—including logP (~2.1) and polar surface area (~30 Ų)—suggest favorable blood-brain barrier permeability, explaining its prevalence in neuropharmacology research. Computational models indicate potential interactions with G-protein coupled receptors (GPCRs), particularly those implicated in neurodegenerative disorders—a hot topic in precision medicine development.

Quality control protocols for CAS 2228541-90-8 typically employ HPLC-MS with orthogonal chiral separation techniques to ensure >98% purity. Stability studies under ICH guidelines demonstrate satisfactory degradation profiles, supporting its use in GMP-compliant synthesis. These characteristics make it valuable for high-throughput screening libraries in drug discovery pipelines.

Emerging applications include its use as a ligand in catalysis, where the tertiary nitrogen coordinates with transition metals. Recent patents describe its incorporation into OLED materials, leveraging the electron-withdrawing trifluoromethyl group for improved charge transport properties—an innovation addressing demands in flexible electronics manufacturing.

From a commercial perspective, 3-(Pyrrolidin-2-ylmethyl)-2-(trifluoromethyl)pyridine is available in milligram to kilogram quantities with custom synthesis options. Pricing reflects the complexity of chiral purification and regioselective functionalization required. Suppliers increasingly offer deuterated analogs for metabolic studies, responding to the isotope labeling trend in drug development.

Environmental fate studies indicate moderate biodegradability of this compound, with QSAR models predicting low ecotoxicity—an important consideration for green chemistry initiatives. Its hazard profile suggests standard laboratory handling precautions, though it doesn't appear on any restricted substances lists.

Future research directions may explore its cocrystal formation with carboxylic acids to modify solubility profiles, or its potential as a bioisostere for proline derivatives in peptide mimetics. The compound exemplifies how heterocyclic chemistry continues to drive innovation across multiple scientific disciplines.